Cas no 909229-53-4 (methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate)

• Product Name: methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate
• CAS No: 909229-53-4
• MF: C₉H₇N₅O₄
• MW: 249.182980775833
• CID: 3150144
• PubChem ID: 17139025
• Update Time: 2025-07-19

methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate
• AKOS003382515
• methyl 4-nitro-2-(tetrazol-1-yl)benzoate
• 909229-53-4

• Inchi： 1S/C9H7N5O4/c1-18-9(15)7-3-2-6(14(16)17)4-8(7)13-5-10-11-12-13/h2-5H,1H3
• InChI Key： FGXGKZAIUXYCHV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1N1C=NN=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.04980372Da
• Monoisotopic Mass: 249.04980372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate

Comprehensive Overview of Methyl 4-Nitro-2-(1H-Tetrazol-1-yl)benzoate (CAS No. 909229-53-4)

Methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate (CAS No. 909229-53-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a nitro group, a tetrazole ring, and a methyl ester functionality, serves as a versatile intermediate in synthetic chemistry. Its CAS number 909229-53-4 is frequently searched in scientific databases, reflecting its relevance in modern chemical applications.

The growing interest in methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate aligns with broader trends in drug discovery and material science. Researchers are increasingly exploring nitroaromatic compounds and heterocyclic scaffolds for their potential in designing novel therapeutics. The tetrazole moiety in this compound is particularly noteworthy, as it mimics the carboxylate group in biological systems, making it a valuable bioisostere. This property has led to its use in developing enzyme inhibitors and receptor modulators, topics frequently queried in academic and industrial research.

From a synthetic perspective, CAS 909229-53-4 is often discussed in the context of click chemistry and multicomponent reactions. These methodologies are currently trending in organic synthesis due to their efficiency and atom economy. The compound’s methyl ester group also makes it a candidate for further derivatization, a feature highly sought after in medicinal chemistry optimization. Online searches often combine terms like "tetrazole synthesis" and "nitrobenzoate applications," indicating widespread curiosity about its practical uses.

Environmental and stability considerations are another hotspot for methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate. Recent publications highlight its role in green chemistry initiatives, where researchers aim to reduce hazardous byproducts. The compound’s thermal stability and solubility profile are frequently analyzed, addressing common questions about its handling and storage—a key concern for laboratory technicians and industrial chemists alike.

In analytical chemistry, 909229-53-4 is studied using advanced techniques like HPLC-MS and NMR spectroscopy. These methods dominate search queries related to compound characterization, reflecting the need for precise quality control in chemical manufacturing. The nitro group’s vibrational signatures and the tetrazole proton signals provide distinct analytical markers, making this compound a useful reference in method development.

The commercial availability of methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate through specialty chemical suppliers has also spurred interest. Procurement-related searches often include terms like "high-purity 909229-53-4" or "bulk tetrazole derivatives," underscoring its demand in scaled-up production. Regulatory compliance documentation for this compound is another frequent search topic, particularly regarding REACH certification and laboratory safety protocols.

Emerging applications in material science further enhance the compound’s profile. Its potential use in coordination polymers and energetic materials (within non-hazardous limits) aligns with current research into functional materials. Discussions about molecular stacking interactions and crystal engineering often reference this compound’s structural features.

In summary, methyl 4-nitro-2-(1H-tetrazol-1-yl)benzoate (CAS No. 909229-53-4) represents a multifaceted chemical entity bridging pharmaceutical innovation and advanced material design. Its recurring appearance in scientific literature and search engine trends confirms its enduring relevance across multiple disciplines.